Cas no 137330-13-3 (Tilmicosin phosphate)

• Product Name: Tilmicosin phosphate
• CAS No: 137330-13-3
• MF: C₄₆H₈₃N₂O₁₇P
• MW: 967.128196954727
• CID: 64475
• PubChem ID: 5282522
• Update Time: 2025-06-08

Tilmicosin phosphate Chemical and Physical Properties

Names and Identifiers

• Tilmicosin phosphate
• 20-Deoxo-20-(3,5-dimethyl-1-piperidinyl)desmycosin phosphate
• Tilmicosin (phosphate) NEW
• EL-870 phosphate
• LY-177370 phosphate
• tilmicosina fosfato
• CCG-270598
• Tilmovet AC
• DTXSID201019820
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-7-[2-[(3R,5S)-3,5-dimethylpiperidin-1-yl]ethyl]-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione;phosphoric acid
• MFCD06797805
• D02493
• Q-201834
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-{[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-7-{2-[(3R,5S)-3,5-dimethylpiperidin-1-yl]ethyl}-16-ethyl-4-hydroxy-15-({[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxy}methyl)-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione; phosphoric acid
• Tylosin, 4(sup A)-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-, (20(cis))-, phosphate (1:1) (salt)
• Tylosin, 4A-O-de(2,6-dideoxy-3-C-methyl-alpha-l-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-, (20(cis))-, phosphate (1:1) (salt)
• Pulmotil 90
• SMH7U1S683
• 4A-O-de(2,6-Dideoxy-3-C-methyl-alpha-l-ribo-hexopyranosyl)-20-deoxo-20-(cis-3,5-dimethylpiperidino)tylosin phosphate (1:1) (salt)
• SCHEMBL1184136
• Tilmicosin phosphate (USAN)
• 4 Sup(A)-O-De(2,6-Dideoxy-3-C-Methyl-Alpha-L-Ribo-Hexopyranosyl)-20-Deoxo-20-(Cis-3,5-Dimethylpiperidino)Tylosin Phosphate (1:1) (Salt)
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-, PHOSPHATE (1:1) (SALT)
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-alpha-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-, PHOSPHATE (1:1) (SALT)
• DTXCID701477702
• Tilmicosin Phosphate Salt (>80%)
• NESIVXZOSKKUDP-ARVJLQODSA-N
• Tilmicosinphosphate
• CS-4729
• UNII-SMH7U1S683
• TILMICOSIN PHOSPHATE (MART.)
• 137330-13-3
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-7-[2-[(3S,5R)-3,5-dimethylpiperidin-1-yl]ethyl]-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione;phosphoric acid
• CHEMBL2105782
• Tilmovet 90Type A Medicated Article
• Tilmicosin phosphate salt
• Tilmicosin (phosphate)
• AKOS027327584
• 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(CIS-3,5-DIMETHYLPIPERIDINO)TYLOSIN PHOSPHATE (1:1) (SALT)
• TILMICOSIN PHOSPHATE [MART.]
• 4(sup A)-O-de(2,6-Dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(cis-3,5-dimethylpiperidino)tylosin phosphate (1:1) (salt)
• Tilmicosin phosphate [USAN]
• HY-B0905A
• Tilmicosin Phosphate Salt (~80%)
• Tilmovet ACOral Solution
• s5573
• Q27289281
• Tilmicosin phosphate, Antibiotic for Culture Media Use Only
• LY177370 phosphate
• TILMICOSIN PHOSPHATE [GREEN BOOK]
• Micotil 300

• MDL： MFCD06797805
• Inchi： 1S/C46H80N2O13.H3O4P/c1-13-36-33(24-57-46-44(56-12)43(55-11)40(53)31(8)59-46)19-25(2)14-15-34(49)28(5)20-32(16-17-48-22-26(3)18-27(4)23-48)42(29(6)35(50)21-37(51)60-36)61-45-41(54)38(47(9)10)39(52)30(7)58-45;1-5(2,3)4/h14-15,19,26-33,35-36,38-46,50,52-54H,13,16-18,20-24H2,1-12H3;(H3,1,2,3,4)/b15-14+,25-19+;/t26-,27+,28-,29+,30-,31-,32+,33-,35-,36-,38+,39-,40-,41-,42-,43-,44-,45+,46-;/m1./s1
• InChI Key： NESIVXZOSKKUDP-ARVJLQODSA-N
• SMILES： P(=O)(O)(O)O.O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)N(C)C)O)[C@@H]1[C@@H](C)[C@@H](CC(=O)O[C@H](CC)[C@H](C=C(C)C=CC([C@H](C)C[C@@H]1CCN1C[C@@H](C)C[C@@H](C)C1)=O)CO[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)OC)O |c:30,t:33|

Computed Properties

• Exact Mass: 966.54300
• Monoisotopic Mass: 966.543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 12
• Complexity: 1470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 264A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 264A^2

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.21
• Melting Point: 130-135°C
• Boiling Point: 926.6°C at 760 mmHg
• Flash Point: 166.3±27.9 °C
• Refractive Index: 1.57
• PSA: 273.72000
• LogP: 2.35070

Tilmicosin phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Tilmicosin phosphate

Introduction to Tilmicosin Phosphate (CAS No. 137330-13-3) in Modern Pharmaceutical Applications

Tilmicosin phosphate, identified by the chemical identifier CAS No. 137330-13-3, is a synthetic antibiotic belonging to the macrocyclic lactone class. This compound is primarily recognized for its potent activity against a broad spectrum of Gram-positive and some Gram-negative bacteria, making it a valuable asset in veterinary medicine. The phosphate salt form, specifically, enhances the solubility and bioavailability of the active pharmaceutical ingredient (API), facilitating more effective drug delivery systems.

The mechanism of action of Tilmicosin phosphate involves the inhibition of bacterial protein synthesis. It binds to the 23S ribosomal RNA (rRNA) of susceptible organisms, interfering with the translocation step in peptide elongation. This disruption leads to the premature termination of protein synthesis, ultimately resulting in bacterial cell death. The compound exhibits high affinity for bacterial ribosomes, which contributes to its efficacy and selectivity against microbial targets.

Recent advancements in pharmacokinetic studies have highlighted the favorable properties of Tilmicosin phosphate. Research indicates that the phosphate moiety not only improves water solubility but also extends the half-life of the drug in biological systems. This allows for reduced dosing frequency, which is particularly beneficial in veterinary applications where patient compliance and ease of administration are critical factors. Comparative studies have demonstrated that Tilmicosin phosphate maintains therapeutic concentrations in plasma and tissues for extended periods, ensuring sustained antimicrobial activity.

The therapeutic potential of Tilmicosin phosphate has been further explored in treating respiratory infections caused by pathogenic bacteria such as *Mannheimia haemolytica*, *Pasteurella multocida*, and *Actinobacillus pleuropneumoniae* in cattle and sheep. Clinical trials have shown that intravenous or intramuscular administration of Tilmicosin phosphate results in rapid onset of action and significant reductions in morbidity and mortality rates. The compound's efficacy is particularly notable in severe cases of pneumonia, where timely intervention is essential.

In addition to its veterinary applications, research into novel drug formulations has opened up possibilities for Tilmicosin phosphate in human medicine. Nanoencapsulation techniques have been investigated to enhance the pharmacokinetic profile and reduce potential side effects associated with systemic administration. Preliminary studies suggest that nanoparticles loaded with Tilmicosin phosphate could offer targeted delivery to infected tissues, minimizing systemic exposure and improving patient tolerance.

The safety profile of Tilmicosin phosphate has been thoroughly evaluated through extensive toxicological studies. Unlike some other antibiotics, it exhibits low toxicity towards mammalian cells, making it a relatively safe option for therapeutic use. However, as with any pharmaceutical agent, careful consideration must be given to potential drug interactions and contraindications. For instance, concurrent use with other macrocyclic lactones may lead to additive neurotoxic effects due to overlapping mechanisms of action.

Regulatory agencies such as the FDA and EMA have granted approval for Tilmicosin phosphate under specific conditions for veterinary use, emphasizing its role in managing bacterial infections in livestock. The growing concern over antibiotic resistance has prompted researchers to investigate combination therapies involving Tilmicosin phosphate with other antimicrobial agents or non-antibiotic compounds. Such combinations aim to mitigate resistance development while maintaining therapeutic efficacy.

Future directions in the study of Tilmicosin phosphate include exploring its potential applications in human medicine, particularly for treating multidrug-resistant bacterial infections. Advances in structural biology have provided insights into the binding interactions between Tilmicosin phosphate and ribosomal targets, which could guide the development of derivatives with improved pharmacological properties. Additionally, computational modeling techniques are being employed to predict novel analogs with enhanced activity against resistant strains.

The environmental impact of antibiotic use is another critical consideration when evaluating compounds like Tilmicosin phosphate. Efforts are underway to develop sustainable formulations that minimize environmental release while maintaining clinical efficacy. Biodegradable carriers and controlled-release systems are being tested as alternatives to traditional oral or injectable preparations, aiming to reduce ecological contamination.

In conclusion, Tilmicosin phosphate (CAS No. 137330-13-3) represents a significant advancement in antimicrobial therapy, particularly for veterinary applications. Its potent activity against respiratory pathogens, favorable pharmacokinetic profile, and low toxicity make it a compelling choice for treating bacterial infections. Ongoing research continues to uncover new possibilities for this compound, including novel drug formulations and expanded therapeutic uses.